Cas no 90657-90-2 (ST4042421)

• Product Name: ST4042421
• CAS No: 90657-90-2
• MF: C₁₄H₁₆ClN₃S
• MW: 293.814940452576
• CID: 2812549
• PubChem ID: 696451
• Update Time: 2025-04-21

ST4042421 Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)-4-cyclohexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SR-01000522108
• SR-01000522108-1
• DTXSID80351300
• 90657-90-2
• AKOS001737179
• STK759122
• AG-205/12230127
• DTXCID70302366
• ST4042421
• Oprea1_551073

• Inchi： 1S/C14H16ClN3S/c15-11-6-4-5-10(9-11)13-16-17-14(19)18(13)12-7-2-1-3-8-12/h4-6,9,12H,1-3,7-8H2,(H,17,19)
• InChI Key： LEIRENIKKZDFIG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(N1C1CCCCC1)=S

Computed Properties

• Exact Mass: 293.0753464Da
• Monoisotopic Mass: 293.0753464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.7Ų